2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C18H16ClN3O2S/c1-18(2,24-14-10-8-13(19)9-11-14)16(23)20-17-22-21-15(25-17)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,20,22,23)
• InChI Key: DVYYNSVOVWMRNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=NN=C(S1)C2=CC=CC=C2)OC3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.9 g/mol

Description

2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide is an organic compound that belongs to the class of thiadiazoles Thiadiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring This specific compound is characterized by the presence of a chlorophenoxy group, a methyl group, and a phenyl-thiadiazolyl group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide typically involves multiple steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Attachment of the Phenyl Group: The phenyl group can be introduced via a coupling reaction, such as a Suzuki or Heck reaction, using a phenylboronic acid or a phenyl halide.

Formation of the Propanamide Backbone: The propanamide backbone can be synthesized by reacting a suitable amine with a chlorinated propanoic acid derivative.

Final Coupling: The final step involves coupling the chlorophenoxy group with the previously synthesized intermediate under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Disrupting Cellular Processes: Affecting processes such as DNA replication, protein synthesis, or cell division.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)butanamide
• 2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)pentanamide

Uniqueness

2-(4-chlorophenoxy)-2-methyl-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties